Cas no 898465-81-1 (2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide)

• Product Name: 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide
• CAS No: 898465-81-1
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.430483579636
• CID: 5485720
• Update Time: 2025-10-29

2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonamido)-N-(2-methoxy-4-nitrophenyl)benzamide
• 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide

• Inchi： 1S/C20H17N3O6S/c1-29-19-13-14(23(25)26)11-12-18(19)21-20(24)16-9-5-6-10-17(16)22-30(27,28)15-7-3-2-4-8-15/h2-13,22H,1H3,(H,21,24)
• InChI Key： DRMOIEIFIVSFTF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C1=CC=CC=C1NS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide

Recent Advances in the Study of 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide (CAS: 898465-81-1)

The compound 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide (CAS: 898465-81-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been investigated for its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the most notable findings in recent research is the compound's ability to inhibit specific enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the COX-2 active site, revealing a unique binding mode that could inform the design of next-generation anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. A 2024 preclinical study published in Cancer Research reported that 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide selectively targets cancer cells by disrupting mitochondrial function and inducing apoptosis. The study employed a combination of in vitro and in vivo models to validate these findings, with particular emphasis on its efficacy against colorectal cancer cell lines. The results suggest that this compound could serve as a scaffold for developing novel chemotherapeutic agents with reduced off-target effects.

Pharmacokinetic studies have also advanced our understanding of this compound's bioavailability and metabolic stability. A recent pharmacokinetic profiling study, published in Drug Metabolism and Disposition, revealed that 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing. These properties, coupled with its low toxicity profile in animal models, underscore its potential as a viable drug candidate.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing potential drug-drug interactions. Ongoing research is focused on structural modifications to enhance its therapeutic index. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the effects of substituting the nitro group with other electron-withdrawing moieties, yielding derivatives with improved potency and reduced cytotoxicity.

In conclusion, 2-benzenesulfonamido-N-(2-methoxy-4-nitrophenyl)benzamide (CAS: 898465-81-1) represents a compelling area of research in chemical biology and drug discovery. Its dual role in inflammation and oncology, combined with favorable pharmacokinetic properties, positions it as a versatile scaffold for future therapeutic development. Continued exploration of its mechanism of action and structural optimization will be critical in translating these findings into clinical applications.